Cas no 2060044-22-4 (4-(4-ethylpiperidin-4-yl)-1lambda6-thiomorpholine-1,1-dione)

• Product Name: 4-(4-ethylpiperidin-4-yl)-1lambda6-thiomorpholine-1,1-dione
• CAS No: 2060044-22-4
• MF: C₁₁H₂₂N₂O₂S
• MW: 246.369581699371
• MDL: MFCD30498590
• CID: 5173639
• PubChem ID: 125451442
• Update Time: 2025-05-19

4-(4-ethylpiperidin-4-yl)-1lambda6-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(4-Ethylpiperidin-4-yl)-1,4-thiazinane 1,1-dioxide
• 4-(4-ethylpiperidin-4-yl)-1lambda6-thiomorpholine-1,1-dione

• MDL： MFCD30498590
• Inchi： 1S/C11H22N2O2S/c1-2-11(3-5-12-6-4-11)13-7-9-16(14,15)10-8-13/h12H,2-10H2,1H3
• InChI Key： CARFUEKIYFLZJH-UHFFFAOYSA-N
• SMILES： N1(C2(CC)CCNCC2)CCS(=O)(=O)CC1

Additional information on 4-(4-ethylpiperidin-4-yl)-1lambda6-thiomorpholine-1,1-dione

Introduction to 4-(4-ethylpiperidin-4-yl)-1lambda6-thiomorpholine-1,1-dione (CAS No. 2060044-22-4)

4-(4-ethylpiperidin-4-yl)-1lambda6-thiomorpholine-1,1-dione, identified by the Chemical Abstracts Service Number (CAS No.) 2060044-22-4, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic molecule combines elements of piperidine and thiomorpholine scaffolds, making it a versatile candidate for further chemical and biological exploration. The presence of both sulfur and nitrogen atoms in its structure suggests potential interactions with biological targets, which has garnered attention from researchers exploring novel therapeutic agents.

The structural motif of 4-(4-ethylpiperidin-4-yl)-1lambda6-thiomorpholine-1,1-dione features a thiomorpholine ring system linked to an ethylpiperidine moiety. This particular arrangement is not commonly encountered in existing drug candidates, offering a unique chemical profile that may translate into distinct pharmacological properties. The dione functionality further enhances the molecular complexity, providing multiple sites for potential modifications and derivatization.

In recent years, there has been growing interest in thiomorpholine derivatives due to their reported bioactivity across various therapeutic areas. Thiomorpholine structures have been explored for their potential as kinase inhibitors, GABA receptor modulators, and in the development of antiviral agents. The ethylpiperidine component adds another layer of complexity, potentially influencing solubility, metabolic stability, and overall pharmacokinetic behavior. Such features make CAS No. 2060044-22-4 an intriguing subject for medicinal chemists seeking to develop next-generation pharmaceuticals.

One of the most compelling aspects of this compound is its potential to interact with biological targets in novel ways. The sulfur atom in the thiomorpholine ring can engage in hydrogen bonding or coordinate with metal ions, while the nitrogen-rich piperidine moiety can form hydrogen bonds with polar residues in proteins. These interactions are critical for drug design, as they determine binding affinity and specificity. Researchers have noted that similar thiomorpholine derivatives exhibit promising activity against enzymes involved in cancer metabolism and neurodegenerative diseases.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-(4-ethylpiperidin-4-yl)-1lambda6-thiomorpholine-1,1-dione for biological activity. Molecular docking studies have suggested that this molecule may bind to targets such as protein kinases and ion channels, which are implicated in a range of diseases. For instance, preliminary simulations indicate potential interactions with tyrosine kinases, which are known drivers of tumor growth and progression. Such findings align with the broader trend toward structure-based drug design, where computational tools accelerate the discovery process.

The synthesis of CAS No. 2060044-22-4 presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yield and purity. However, recent methodologies have introduced more streamlined approaches using transition-metal catalysis or asymmetric reactions to construct the desired framework efficiently. These innovations not only reduce production costs but also open doors for scalable manufacturing processes suitable for industrial applications.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial assays suggest that 4-(4-ethylpiperidin-4-yl)-1lambda6-thiomorpholine-1,1-dione exhibits moderate activity against certain enzymatic targets without significant toxicity at tested concentrations. This preliminary data is encouraging but requires further validation through more comprehensive pharmacokinetic and toxicological assessments. Collaborative efforts between synthetic chemists and biologists are essential to translate these early findings into robust preclinical candidates.

The versatility of the thiomorpholine core is particularly noteworthy, as it can be modified in numerous ways to fine-tune bioactivity. Researchers have explored derivatives with altered substituents on both the sulfur and nitrogen atoms, leading to compounds with enhanced potency or selectivity. For example, introducing fluorine atoms into the ring system has been shown to improve metabolic stability while maintaining target engagement. Such modifications underscore the importance of structural diversity when designing new molecular entities.

The field of medicinal chemistry continues to evolve rapidly, driven by new technologies and interdisciplinary approaches. CAS No. 2060044-22-4 represents a prime example of how combining traditional organic synthesis with modern computational methods can yield promising candidates for drug development. As more data becomes available on its biological properties and synthetic feasibility, this compound may emerge as a valuable tool for addressing unmet medical needs.

In conclusion, 4-(4-ethylpiperidin-4-yl)-1lambda6-thiomorpholine-1,1-dione (CAS No. 2060044-22-4) is a structurally unique compound with potential therapeutic applications across multiple disease areas including oncology and neurology. Its combination of functional groups offers opportunities for innovative drug design while its novel scaffold suggests advantages over existing treatments. Further research is warranted to fully explore its pharmacological promise and to advance it toward clinical development. Strong > p >